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Compound of Interest

Compound Name: 2-Bromo-4,6-Difluoroaniline

Cat. No.: B1266213

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 2-Bromo-4,6-Difluoroaniline are paramount for ensuring
laboratory safety and environmental protection. This guide provides a comprehensive overview
of the recommended disposal procedures, immediate safety measures, and logistical
considerations for managing this compound.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with
2-Bromo-4,6-Difluoroaniline and to take appropriate safety precautions. The compound is
classified as harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and
eye irritation and may lead to respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

e Hand Protection: Wear chemical-impermeable gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

o Respiratory Protection: In case of insufficient ventilation, use a dust mask (e.g., N95) or a
self-contained breathing apparatus.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-4,6-Difluoroaniline, which
is essential for its safe handling and storage.

Property Value Source
Molecular Weight 208.00 g/mol

Melting Point 41-42 °C

Flash Point 81 °C (177.8 °F) - closed cup

Assay 97%

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 2-Bromo-4,6-Difluoroaniline is
through an approved and licensed waste disposal company. This ensures that the compound is
managed in an environmentally safe and compliant manner.

1. Waste ldentification and Classification:
o The waste material must be classified as hazardous.[3]

» Waste codes should be assigned by the user based on the specific application for which the
product was used.[3]

2. Containerization:

o Collect the waste 2-Bromo-4,6-Difluoroaniline in its original container or a suitable, labeled,
and tightly closed container to prevent leakage.[3][4]

e Do not mix with other waste materials to avoid unforeseen chemical reactions.
e Handle uncleaned containers as you would the product itself.

3. Storage Pending Disposal:
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» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[21[4]
e The storage area should be secure and accessible only to authorized personnel.
4. Accidental Release Containment:
 In the event of a spill, avoid dust formation.[3][4]
e Prevent the material from entering drains or waterways.[4]

e For containment, sweep up the spilled material and place it into a suitable container for
disposal.[3]

5. Professional Disposal:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

e Provide the waste disposal company with the Safety Data Sheet (SDS) for 2-Bromo-4,6-
Difluoroaniline.

 All disposal activities must be conducted in accordance with local, state, and federal
regulations.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-4,6-
Difluoroaniline.
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Caption: Disposal workflow for 2-Bromo-4,6-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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